Cas no 1219584-57-2 (2-[(4-Methyl-piperazine-1-carbonyl)-amino]-benzoic acid)

• Product Name: 2-[(4-Methyl-piperazine-1-carbonyl)-amino]-benzoic acid
• CAS No: 1219584-57-2
• MF: C₁₃H₁₇N₃O₃
• MW: 263.292382955551
• MDL: MFCD13220967
• CID: 5167467
• Update Time: 2025-05-18

2-[(4-Methyl-piperazine-1-carbonyl)-amino]-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpiperazine-1-carboxamido)benzoic acid
• 2-[(4-methylpiperazine-1-carbonyl)amino]benzoic acid
• 2-{[(4-methylpiperazin-1-yl)carbonyl]amino}benzoic acid
• BBL032376
• STK939982
• 2-(4-methylpiperazine-1-carboxamido)benzoicacid
• A925989
• 2-[(4-Methyl-piperazine-1-carbonyl)-amino]-benzoic acid
• Benzoic acid, 2-[[(4-methyl-1-piperazinyl)carbonyl]amino]-

• MDL： MFCD13220967
• Inchi： 1S/C13H17N3O3/c1-15-6-8-16(9-7-15)13(19)14-11-5-3-2-4-10(11)12(17)18/h2-5H,6-9H2,1H3,(H,14,19)(H,17,18)
• InChI Key： UXUUSGPQKMZTMX-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1C(=O)O)N1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 340
• XLogP3: -0.6
• Topological Polar Surface Area: 72.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 2-[(4-Methyl-piperazine-1-carbonyl)-amino]-benzoic acid

Professional Introduction to 2-[(4-Methyl-piperazine-1-carbonyl)-amino]-benzoic Acid (CAS No. 1219584-57-2)

2-[(4-Methyl-piperazine-1-carbonyl)-amino]-benzoic acid, with the chemical identifier CAS No. 1219584-57-2, is a compound of significant interest in the field of pharmaceutical research and development. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a benzoic acid moiety linked to a piperazine derivative suggests a multifaceted interaction with biological targets, making it a valuable candidate for further exploration.

The< strong>benzoic acid component of this compound is well-known for its antimicrobial and anti-inflammatory properties. It serves as a common scaffold in the synthesis of various pharmaceutical agents, where its aromatic ring system contributes to binding affinity and metabolic stability. In contrast, the< strong>piperazine moiety introduces a secondary amine group, which is frequently employed in medicinal chemistry to enhance solubility and bioavailability. The unique combination of these structural elements in 2-[(4-Methyl-piperazine-1-carbonyl)-amino]-benzoic acid positions it as a promising candidate for the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have indicated that the< strong>4-Methyl-piperazine-1-carbonyl group may play a crucial role in modulating enzyme activity and receptor binding. This has led to investigations into its potential as an intermediate in the synthesis of kinase inhibitors, which are increasingly relevant in the treatment of cancers and inflammatory diseases.

The pharmaceutical industry has been particularly interested in derivatives of benzoic acid due to their demonstrated efficacy in various therapeutic contexts. For instance, modifications to the aromatic ring or side chains can significantly alter pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The incorporation of a methyl group at the 4-position of piperazine has been shown to enhance binding affinity to certain protein targets, making it an attractive modification for drug design.

In vitro studies have begun to explore the pharmacological profile of 2-[(4-Methyl-piperazine-1-carbonyl)-amino]-benzoic acid. Initial findings suggest that it may exhibit inhibitory effects on specific enzymes involved in pain signaling and neuroinflammation. These properties are particularly intriguing given the growing body of evidence linking these pathways to chronic diseases such as neuropathy and Alzheimer's disease. Further research is warranted to elucidate its mechanism of action and potential therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the amide bond between benzoic acid and piperazine derivatives, followed by functional group modifications to introduce the methyl group at the appropriate position. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability for industrial applications.

The role of< strong>computational modeling cannot be overstated in modern drug discovery. Molecular dynamics simulations have been employed to predict how 2-[(4-Methyl-piperazine-1-carbonyl)-amino]-benzoic acid interacts with target proteins at an atomic level. These simulations provide critical insights into binding kinetics and thermodynamics, guiding experimental efforts toward more effective lead optimization.

Emerging research also highlights the importance of< strong>green chemistry principles in pharmaceutical development. Efforts are underway to identify synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. The use of sustainable solvents and catalytic methods aligns with broader environmental goals while maintaining high standards of chemical purity.

The potential applications of 2-[(4-Methyl-piperazine-1-carbonyl)-amino]-benzoic acid extend beyond traditional pharmaceuticals. Its structural features make it a versatile building block for designing novel materials with applications in biotechnology and nanomedicine. For example, functionalized benzoic acid derivatives have been explored as components in drug delivery systems, where they contribute to controlled release profiles enhancing therapeutic efficacy.

In conclusion, 2-[(4-Methyl-piperazine-1-carbonyl)-amino]-benzoic acid represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Ongoing research continues to uncover new possibilities for its use in treating various diseases while adhering to sustainable practices that prioritize environmental responsibility.